Cas no 1797764-46-5 (2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide)

• Product Name: 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide
• CAS No: 1797764-46-5
• MDL: MFCD27981281
• CID: 4614811
• Update Time: 2025-10-30

2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide

• MDL： MFCD27981281

Additional information on 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide

Professional Introduction to 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide (CAS No. 1797764-46-5)

2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide, with the CAS number 1797764-46-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives characterized by its complex molecular structure, which includes multiple functional groups such as chloro and trifluoromethyl substituents. These features contribute to its unique chemical properties and potential applications in the synthesis of novel bioactive molecules.

The< strong>N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide moiety within the compound's name is particularly noteworthy, as it suggests a pyridine-based scaffold that is commonly utilized in medicinal chemistry due to its ability to interact with biological targets. The presence of multiple halogen atoms, specifically chlorine and fluorine, enhances the compound's reactivity and selectivity, making it a valuable intermediate in the development of targeted therapies.

In recent years, there has been a growing interest in the use of halogenated pyridines in drug discovery. Studies have demonstrated that these compounds can exhibit potent activity against various diseases, including cancer and infectious disorders. The< strong>trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity to biological receptors. This has led to its incorporation into numerous clinical candidates that have advanced into late-stage development.

One of the most compelling aspects of 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to design inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have shown that derivatives of this compound can modulate kinases and other enzymes implicated in tumor growth and progression. The< strong>chloro substituents play a crucial role in these interactions by facilitating hydrogen bonding and hydrophobic interactions with the target proteins.

The pharmaceutical industry has been particularly keen on exploring novel carbohydrazide derivatives due to their versatility in forming covalent bonds with biological targets. This property can lead to the development of drugs with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The< strong>pyridinylbenzene core of 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide provides a stable platform for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques have enabled researchers to predict the binding modes of 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide with various biological targets, providing insights into its potential therapeutic utility. These simulations have been instrumental in guiding synthetic efforts and optimizing the compound's structure for maximal activity.

In addition to its pharmaceutical applications, 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. The< strong>halogenated aromatic system within the compound allows for tunable electronic characteristics, which are essential for these applications.

The synthesis of 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide presents several challenges due to its complex structure. However, recent methodological advancements have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity, making it more accessible for research purposes.

The safety profile of 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide is another critical consideration. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its pharmacological effects. Comprehensive toxicological assessments are being conducted to ensure that this compound can be safely used in both laboratory and clinical settings.

In conclusion, 2-Chloro-N'-6-chloro-4-(trifluoromethyl)-2-pyridinylbenzenecarbohydrazide (CAS No. 1797764-46-5) represents a promising chemical entity with diverse applications across pharmaceuticals and materials science. Its unique structural features, including multiple halogen substituents and a pyridine-based scaffold, make it a valuable tool for drug discovery and innovation. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies and technological developments.